Ugonin k
Overview
Description
Ugonin k is a natural product found in Helminthostachys zeylanica with data available.
Scientific Research Applications
Osteoblastic Differentiation and Mineralization
Ugonin K, a flavonoid isolated from Helminthostachys zeylanica, demonstrates a beneficial effect on osteoblast maturation. It significantly induces alkaline phosphatase activity, expressions of bone sialoprotein, osteocalcin, and mineralization. Ugonin K up-regulates the mRNA expressions of transcription factors Runx2 and osterix. The activations of p38 and ERK signaling pathways are crucial in this process, suggesting ugonin K's potential in bone health and treatment of osteoporosis (Lee, Huang, Liao, & Chiou, 2011).
Estrogen Receptor-Dependent Osteogenesis
Ugonin K-stimulated osteogenesis involves the estrogen receptor. It induces increases in alkaline phosphatase activity and bone nodule formation, which are inhibited by estrogen receptor antagonists. This process involves the up-regulation of Runx2 and osterix expressions and activation of the c-Src phosphorylation cascade. Ugonin K also enhances the nuclear level of estrogen receptor-α protein, indicating increased transcriptional activity, and is effective in various osteoblastic cell types (Lee, Huang, Liao, & Chiou, 2012).
Melanogenesis Inhibitory Activity
Ugonin K exhibits potent extracellular melanogenesis inhibitory activity. It reduces extracellular melanin content significantly, indicating stronger activity than other controls used in the study. The catechol and flavone skeleton of ugonin K is essential for this activity, and the low polarity substituent groups on the A ring may enhance it (Yamauchi, Mitsunaga, Itakura, & Batubara, 2015).
Neuroprotective Effects
Ugonin K exhibits neuroprotective effects against hydrogen peroxide-induced apoptosis in human neuroblastoma SH-SY5Y cells. It reverses the expression of cleaved caspase-3 and attenuates cell death, suggesting its protective role through the activation of ERK1/2 and PI3K/Akt signal pathways (Lin et al., 2009).
properties
Product Name |
Ugonin k |
|---|---|
Molecular Formula |
C26H28O6 |
Molecular Weight |
436.5 g/mol |
IUPAC Name |
2-(3,4-dihydroxyphenyl)-6-[[(1R)-2,2-dimethyl-6-methylidenecyclohexyl]methyl]-5-hydroxy-7-methoxychromen-4-one |
InChI |
InChI=1S/C26H28O6/c1-14-6-5-9-26(2,3)17(14)11-16-22(31-4)13-23-24(25(16)30)20(29)12-21(32-23)15-7-8-18(27)19(28)10-15/h7-8,10,12-13,17,27-28,30H,1,5-6,9,11H2,2-4H3/t17-/m0/s1 |
InChI Key |
ROCKAKPPZWGROR-KRWDZBQOSA-N |
Isomeric SMILES |
CC1(CCCC(=C)[C@@H]1CC2=C(C=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)OC)C |
Canonical SMILES |
CC1(CCCC(=C)C1CC2=C(C=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)OC)C |
synonyms |
ugonin K |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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